Cas no 2171701-19-0 (tert-butyl 2-amino-3-phenylbutanoate)
tert-butyl 2-amino-3-phenylbutanoate Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-3-phenyl-butyric acid tert-butyl ester
- tert-butyl 2-amino-3-phenylbutanoate
- Phenylalanine, β-methyl-, 1,1-dimethylethyl ester
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- MDL: MFCD34169072
- Inchi: 1S/C14H21NO2/c1-10(11-8-6-5-7-9-11)12(15)13(16)17-14(2,3)4/h5-10,12H,15H2,1-4H3
- InChI Key: WNWAEQQJVUIGDT-UHFFFAOYSA-N
- SMILES: O(C(C(C(C)C1C=CC=CC=1)N)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 251
- XLogP3: 2.5
- Topological Polar Surface Area: 52.3
tert-butyl 2-amino-3-phenylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1130717-1g |
2-Amino-3-phenyl-butyric acid tert-butyl ester |
2171701-19-0 | 95% | 1g |
$2235 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130717-5g |
2-Amino-3-phenyl-butyric acid tert-butyl ester |
2171701-19-0 | 95% | 5g |
$8955 | 2024-07-28 | |
| Enamine | EN300-1653288-0.05g |
tert-butyl 2-amino-3-phenylbutanoate |
2171701-19-0 | 0.05g |
$647.0 | 2023-06-04 | ||
| Enamine | EN300-1653288-0.1g |
tert-butyl 2-amino-3-phenylbutanoate |
2171701-19-0 | 0.1g |
$678.0 | 2023-06-04 | ||
| Enamine | EN300-1653288-0.25g |
tert-butyl 2-amino-3-phenylbutanoate |
2171701-19-0 | 0.25g |
$708.0 | 2023-06-04 | ||
| Enamine | EN300-1653288-0.5g |
tert-butyl 2-amino-3-phenylbutanoate |
2171701-19-0 | 0.5g |
$739.0 | 2023-06-04 | ||
| Enamine | EN300-1653288-1.0g |
tert-butyl 2-amino-3-phenylbutanoate |
2171701-19-0 | 1g |
$770.0 | 2023-06-04 | ||
| Enamine | EN300-1653288-2.5g |
tert-butyl 2-amino-3-phenylbutanoate |
2171701-19-0 | 2.5g |
$1509.0 | 2023-06-04 | ||
| Enamine | EN300-1653288-5.0g |
tert-butyl 2-amino-3-phenylbutanoate |
2171701-19-0 | 5g |
$2235.0 | 2023-06-04 | ||
| Enamine | EN300-1653288-10.0g |
tert-butyl 2-amino-3-phenylbutanoate |
2171701-19-0 | 10g |
$3315.0 | 2023-06-04 |
tert-butyl 2-amino-3-phenylbutanoate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on tert-butyl 2-amino-3-phenylbutanoate
Introduction to Tert-butyl 2-amino-3-phenylbutanoate (CAS No. 2171701-19-0)
Tert-butyl 2-amino-3-phenylbutanoate, a compound with the chemical formula C12H19NO2, is a significant molecule in the field of pharmaceutical and biochemical research. This compound, identified by its unique CAS number 2171701-19-0, has garnered attention due to its potential applications in drug development and synthetic chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group, an amino group, and a phenyl ring, make it a versatile intermediate in organic synthesis.
The tert-butyl group, known for its steric hindrance properties, plays a crucial role in influencing the reactivity and selectivity of various chemical transformations. This characteristic is particularly valuable in the synthesis of complex molecules where regioselectivity is paramount. The amino group on the second carbon atom further enhances the compound's utility as a building block for more intricate structures. Additionally, the phenyl ring contributes to the molecule's overall stability and reactivity, making it an attractive candidate for further functionalization.
In recent years, there has been growing interest in exploring the pharmacological properties of molecules that incorporate both amino and carboxylate functionalities. These groups are frequently found in biologically active compounds and are known to participate in various interactions with biological targets. Tert-butyl 2-amino-3-phenylbutanoate is no exception and has been studied for its potential role in modulating biological pathways.
One of the most compelling aspects of this compound is its application in the synthesis of enzyme inhibitors. Enzyme inhibition is a key strategy in drug design, aimed at disrupting specific metabolic pathways or signaling cascades. The tert-butyl group can serve as a handle for further derivatization, allowing chemists to tailor the properties of the molecule precisely. For instance, by introducing additional functional groups or side chains, researchers can enhance binding affinity or selectivity against specific enzyme targets.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in developing effective enzyme inhibitors. Tert-butyl 2-amino-3-phenylbutanoate has been used as a scaffold to explore SAR by varying substituents around the phenyl ring or modifying the length and nature of side chains attached to the amino group. These modifications can lead to significant changes in potency and selectivity, which are critical factors in drug development.
The compound's potential extends beyond enzyme inhibition; it has also been explored as a precursor in the synthesis of more complex molecules with therapeutic implications. For example, derivatives of tert-butyl 2-amino-3-phenylbutanoate have been investigated for their antimicrobial properties. The combination of structural features such as the amino group and phenyl ring provides multiple sites for interaction with microbial targets, making it an attractive candidate for further development.
In addition to its pharmaceutical applications, tert-butyl 2-amino-3-phenylbutanoate has found utility in materials science. Its unique structural properties make it a candidate for developing novel polymers or coatings with enhanced mechanical strength and thermal stability. The presence of both polar and non-polar regions within the molecule allows for favorable interactions with various substrates, making it suitable for applications ranging from adhesives to advanced materials.
The synthesis of tert-butyl 2-amino-3-phenylbutanoate involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These synthetic strategies not only showcase the versatility of modern organic chemistry but also demonstrate how tailored methodologies can be applied to produce complex molecules with high yields and purity.
The compound's role in medicinal chemistry is further underscored by its incorporation into various drug candidates that are currently under investigation. By serving as a key intermediate, tert-butyl 2-amino-3-phenylbutanoate contributes to streamlining synthetic routes and reducing costs associated with drug development. This efficiency is crucial for bringing new therapies to market more rapidly while maintaining high standards of quality and safety.
As research continues to evolve, so too does our understanding of how molecules like tert-butyl 2-amino-3-phenylbutanoate can be utilized for therapeutic purposes. Advances in computational chemistry and molecular modeling are enabling researchers to predict biological activity more accurately, which can accelerate the discovery process significantly. These tools are particularly valuable when combined with experimental data obtained from laboratory studies.
The future prospects for this compound remain promising as new synthetic strategies are developed and more applications are explored. Whether it continues to play a role in drug discovery or finds utility in other areas such as materials science or agrochemicals, tert-butyl 2-amino-3-phenylbutanoate stands out as an important molecule worthy of continued investigation.
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